Cas no 2248296-61-7 (2-(2-Ethyloxan-4-yl)propan-1-ol)
2-(2-Ethyloxan-4-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 2-(2-Ethyloxan-4-yl)propan-1-ol
- 2248296-61-7
- EN300-6511706
-
- Inchi: 1S/C10H20O2/c1-3-10-6-9(4-5-12-10)8(2)7-11/h8-11H,3-7H2,1-2H3
- InChI Key: MMMYHCAOQQTZQG-UHFFFAOYSA-N
- SMILES: O1CCC(C(C)CO)CC1CC
Computed Properties
- Exact Mass: 172.146329876g/mol
- Monoisotopic Mass: 172.146329876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 29.5Ų
2-(2-Ethyloxan-4-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6511706-0.05g |
2-(2-ethyloxan-4-yl)propan-1-ol |
2248296-61-7 | 95.0% | 0.05g |
$888.0 | 2025-03-14 | |
| Enamine | EN300-6511706-0.1g |
2-(2-ethyloxan-4-yl)propan-1-ol |
2248296-61-7 | 95.0% | 0.1g |
$930.0 | 2025-03-14 | |
| Enamine | EN300-6511706-0.25g |
2-(2-ethyloxan-4-yl)propan-1-ol |
2248296-61-7 | 95.0% | 0.25g |
$972.0 | 2025-03-14 | |
| Enamine | EN300-6511706-0.5g |
2-(2-ethyloxan-4-yl)propan-1-ol |
2248296-61-7 | 95.0% | 0.5g |
$1014.0 | 2025-03-14 | |
| Enamine | EN300-6511706-1.0g |
2-(2-ethyloxan-4-yl)propan-1-ol |
2248296-61-7 | 95.0% | 1.0g |
$1057.0 | 2025-03-14 | |
| Enamine | EN300-6511706-2.5g |
2-(2-ethyloxan-4-yl)propan-1-ol |
2248296-61-7 | 95.0% | 2.5g |
$2071.0 | 2025-03-14 | |
| Enamine | EN300-6511706-5.0g |
2-(2-ethyloxan-4-yl)propan-1-ol |
2248296-61-7 | 95.0% | 5.0g |
$3065.0 | 2025-03-14 | |
| Enamine | EN300-6511706-10.0g |
2-(2-ethyloxan-4-yl)propan-1-ol |
2248296-61-7 | 95.0% | 10.0g |
$4545.0 | 2025-03-14 |
2-(2-Ethyloxan-4-yl)propan-1-ol Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on 2-(2-Ethyloxan-4-yl)propan-1-ol
2-(2-Ethyloxan-4-yl)propan-1-ol: A Comprehensive Overview
The compound CAS No 2248296-61-7, also known as 2-(2-Ethyloxan-4-yl)propan-1-ol, is a versatile organic molecule with significant applications in various industries. This compound has garnered attention due to its unique chemical properties and potential uses in pharmaceuticals, agrochemicals, and specialty chemicals. Recent studies have highlighted its role in enhancing the efficiency of certain chemical processes and its compatibility with eco-friendly manufacturing practices.
The structure of 2-(2-Ethyloxan-4-yl)propan-1-ol consists of a six-membered ring system with an ethyl group and a hydroxyl group attached at specific positions. This configuration imparts the molecule with unique stereochemical properties, making it suitable for use in asymmetric synthesis and catalytic reactions. Researchers have explored its ability to act as a chiral auxiliary in organic synthesis, which has opened new avenues for producing enantiomerically enriched compounds.
In terms of synthesis, the compound can be prepared through a variety of methods, including one-pot synthesis and multi-component reactions. Recent advancements in green chemistry have led to the development of more sustainable pathways for its production, reducing the environmental footprint associated with traditional manufacturing processes. For instance, the use of biodegradable solvents and catalysts has been reported in several studies, underscoring the growing emphasis on eco-friendly practices in the chemical industry.
The applications of CAS No 2248296-61-7 are diverse and continually expanding. In the pharmaceutical sector, it has been investigated as a potential intermediate in drug discovery programs targeting various therapeutic areas, such as oncology and neurodegenerative diseases. Its ability to form stable complexes with metal ions has also made it a valuable ligand in coordination chemistry, finding applications in catalysis and materials science.
In the agrochemical industry, 2-(2-Ethyloxan-4-yl)propan-1-ol has shown promise as a component in formulations designed to enhance crop protection and yield optimization. Its role as a stabilizing agent in pesticide formulations has been particularly noteworthy, contributing to improved product performance under varying environmental conditions.
Recent research has also explored the use of this compound in bio-based polymers and materials. Its ability to undergo polymerization under mild conditions has led to the development of novel materials with tailored properties for use in packaging, textiles, and electronics. These advancements highlight the compound's potential to contribute to the growing demand for sustainable materials solutions.
In conclusion, CAS No 2248296-61- strong>, or < strong > 2-(E thylo x an -4 - yl ) pr o pan -1 - ol strong > , is a multifaceted compound with wide-ranging applications across various industries . Its unique chemical properties , coupled with recent advancements in its synthesis and application , make it a valuable asset in modern chemistry . As research continues to uncover new possibilities , this compound is poised to play an increasingly important role in driving innovation across multiple sectors . p > article > response >
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